4-[(2,4-Difluorophenyl)methyl]oxan-4-amine

• IUPAC Name: 4-[(2,4-difluorophenyl)methyl]oxan-4-amine
• InChI: InChI=1S/C12H15F2NO/c13-10-2-1-9(11(14)7-10)8-12(15)3-5-16-6-4-12/h1-2,7H,3-6,8,15H2
• InChI Key: FNNRMGTUVMEUHO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CC2=C(C=C(C=C2)F)F)N
• Molecular Formula: C12H15F2NO
• Molecular Weight: 227.25 g/mol
• CAS RN: 1342026-77-0

Description

Molecular Structure Analysis

The molecular structure of “4-[(2,4-Difluorophenyl)methyl]oxan-4-amine” is characterized by the presence of a 2,4-difluorophenyl group attached to an oxan-4-amine via a methyl bridge. The Inchi Code for this compound is 1S/C12H16FNO.ClH/c13-11-3-1-10 (2-4-11)9-12 (14)5-7-15-8-6-12;/h1-4H,5-9,14H2;1H.

Physical And Chemical Properties Analysis

The physical form of “4-[(2,4-Difluorophenyl)methyl]oxan-4-amine” is a powder. It has a molecular weight of 245.72. The compound should be stored at room temperature.

Scientific Research Applications

Photopolymerization Initiator

A novel compound, akin to 4-[(2,4-Difluorophenyl)methyl]oxan-4-amine, was designed to act as a photoiniferter, demonstrating significant utility in photopolymerization processes. This compound efficiently decomposes under UV irradiation to generate corresponding radicals, which are crucial for initiating polymerization reactions. Such advancements are pivotal in materials science, particularly for developing new polymers with tailored properties (Guillaneuf et al., 2010).

Catalyst in Oxidation Reactions

Compounds structurally similar to 4-[(2,4-Difluorophenyl)methyl]oxan-4-amine have been employed as catalysts in the oxidation of amines. These catalysts facilitate the conversion of secondary amines to nitrones, and primary amines to oximes and other derivatives, showcasing their versatility in organic synthesis and chemical transformations (Yamazaki, 1997).

Enhancing Fluorescence in Organic Compounds

Research indicates that substituents akin to the structure of 4-[(2,4-Difluorophenyl)methyl]oxan-4-amine can significantly enhance the fluorescence of certain organic compounds. These modifications lead to a more planar structure, which in turn enhances the fluorescence properties. This has broad implications in the development of new materials for optoelectronics and fluorescence-based applications (Yang et al., 2002).

Amine-Functionalized Silica Synthesis

Amine-functionalized materials, similar to those derived from 4-[(2,4-Difluorophenyl)methyl]oxan-4-amine, find extensive use in various applications. The synthesis and characterization of these materials, particularly in the form of colloidal silica, open avenues in both fundamental research and practical applications like catalysis and drug delivery systems (Soto-Cantu et al., 2012).

Catalyst in Amine Oxidation

Compounds structurally related to 4-[(2,4-Difluorophenyl)methyl]oxan-4-amine have been used as catalysts for amine oxidation processes. These catalysts are efficient in converting various amines to N-oxides using hydrogen peroxide as an oxidant, demonstrating their importance in organic synthesis and chemical processing (Khatri et al., 2014).

Safety and Hazards

The safety information available indicates that “4-[(2,4-Difluorophenyl)methyl]oxan-4-amine” may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). It is recommended to handle this compound with appropriate personal protective equipment and to follow standard safety procedures for handling chemicals.